Cas no 2639460-68-5 (Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate)

• Product Name: Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate
• CAS No: 2639460-68-5
• MF: C₁₂H₂₁F₂NO₃
• MW: 265.296850919724
• CID: 5643744
• PubChem ID: 165896057
• Update Time: 2025-05-21

Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2639460-68-5
• EN300-27782611
• tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate
• Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate

• Inchi： 1S/C12H21F2NO3/c1-10(2,3)18-9(16)12(13,14)11(17)5-4-7-15-8-6-11/h15,17H,4-8H2,1-3H3
• InChI Key： CVGQLRPNHCGKRE-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC(C)(C)C)(C1(CCNCCC1)O)F

Computed Properties

• Exact Mass: 265.14894986g/mol
• Monoisotopic Mass: 265.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate

Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate: A Comprehensive Overview

Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate, identified by the CAS number 2639460-68-5, is a compound of significant interest in contemporary chemical research. This compound is notable for its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in drug design, particularly in the development of agents targeting specific biological pathways.

The molecular structure of Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate is characterized by a tert-butyl group attached to a difluoro-substituted acetate moiety. The presence of the azepane ring introduces additional complexity and functionality to the molecule. This combination of structural elements has been shown to influence the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate. Researchers have explored green chemistry approaches to minimize environmental impact while maintaining high yields. These methods include catalytic asymmetric synthesis and microwave-assisted reactions, which have proven to be both time-efficient and cost-effective.

In terms of biological activity, Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate has demonstrated potential as a modulator of cellular signaling pathways. Studies conducted in vitro have shown its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. Furthermore, preclinical models have indicated that this compound may possess anti-inflammatory and neuroprotective properties, making it a valuable tool in the development of therapeutic agents.

The application of Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate extends beyond pharmacology. Its unique chemical properties make it a candidate for use in advanced materials, such as polymers and coatings. Recent research has focused on its role as a building block in the synthesis of complex molecules with tailored functionalities.

Looking ahead, the future of Tert-butyl 2,2-difluoro-2-(4-hydroxyazepan-4-yl)acetate lies in its continued exploration across diverse scientific domains. Collaborative efforts between chemists and biologists are expected to unlock new insights into its potential applications. As research progresses, this compound is poised to make significant contributions to both academic and industrial advancements.